Cas no 864714-68-1 (4-chloro-3-(5-formyl-furan-2-yl)-benzoic acid methyl ester)

4-chloro-3-(5-formyl-furan-2-yl)-benzoic acid methyl ester structure
864714-68-1 structure
Product Name:4-chloro-3-(5-formyl-furan-2-yl)-benzoic acid methyl ester
CAS No:864714-68-1
MF:C13H9ClO4
MW:264.66116309166
CID:870196
PubChem ID:883150
Update Time:2025-04-19

4-chloro-3-(5-formyl-furan-2-yl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-3-(5-formyl-furan-2-yl)-benzoic acid methyl ester
    • AKOS027391130
    • CHEMBRDG-BB 6479663
    • Methyl 4-chloro-3-(5-formyl-2-furyl)benzoate
    • methyl 4-chloro-3-(5-formylfuran-2-yl)benzoate
    • SR-01000235565
    • SR-01000235565-1
    • 864714-68-1
    • MDL: MFCD04208537
    • Inchi: 1S/C13H9ClO4/c1-17-13(16)8-2-4-11(14)10(6-8)12-5-3-9(7-15)18-12/h2-7H,1H3
    • InChI Key: PXCXLYGKHYWMDJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=O)OC)C=C1C1=CC=C(C=O)O1

Computed Properties

  • Exact Mass: 264.01900
  • Monoisotopic Mass: 264.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 56.51000
  • LogP: 3.19910
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